Cas no 871892-91-0 (3-acetamido-4,5-dimethoxybenzoic acid)

• Product Name: 3-acetamido-4,5-dimethoxybenzoic acid
• CAS No: 871892-91-0
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• MDL: MFCD20501914
• CID: 4663366
• PubChem ID: 54595130
• Update Time: 2025-10-22

3-acetamido-4,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(acetylamino)-4,5-dimethoxy-
• 3-Acetamido-4,5-dimethoxybenzoic Acid
• 3-acetamido-4,5-dimethoxybenzoic acid

• MDL： MFCD20501914
• Inchi： 1S/C11H13NO5/c1-6(13)12-8-4-7(11(14)15)5-9(16-2)10(8)17-3/h4-5H,1-3H3,(H,12,13)(H,14,15)
• InChI Key： NWQXYLHJHBKEDW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC)=C(OC)C(NC(C)=O)=C1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 424.7±45.0 °C at 760 mmHg
• Flash Point: 210.7±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-acetamido-4,5-dimethoxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-acetamido-4,5-dimethoxybenzoic acid

Professional Introduction to 3-acetamido-4,5-dimethoxybenzoic Acid (CAS No. 871892-91-0)

3-acetamido-4,5-dimethoxybenzoic acid, with the chemical formula C₉H₁₁NO₅, is a versatile compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 871892-91-0, is a derivative of benzoic acid and possesses unique structural and functional properties that make it valuable in various applications.

The structural configuration of 3-acetamido-4,5-dimethoxybenzoic acid includes an acetamide group at the third position and methoxy substituents at the fourth and fifth positions of the benzene ring. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a compound of interest in synthetic chemistry and drug development.

In recent years, there has been growing interest in the potential applications of 3-acetamido-4,5-dimethoxybenzoic acid in medicinal chemistry. Its molecular structure suggests that it may exhibit properties such as inhibitory effects on certain enzymes and receptors, which could be beneficial in the treatment of various diseases. For instance, studies have explored its potential role as an intermediate in the synthesis of bioactive molecules that target inflammatory pathways.

One of the most compelling aspects of 3-acetamido-4,5-dimethoxybenzoic acid is its versatility in chemical modifications. The presence of both the acetamide and methoxy groups provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. This flexibility has led to its use in the development of novel compounds with enhanced pharmacological profiles.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives of benzoic acid, including 3-acetamido-4,5-dimethoxybenzoic acid. Research has indicated that modifications to the benzoic acid scaffold can lead to compounds with anti-inflammatory, antimicrobial, and even anticancer properties. The acetamide group, in particular, has been shown to enhance binding affinity to certain biological targets, making it a valuable moiety in drug design.

In academic research, 3-acetamido-4,5-dimethoxybenzoic acid has been utilized as a key intermediate in synthesizing more complex molecules. Its stability under various reaction conditions makes it an ideal candidate for multi-step synthetic routes. Additionally, its solubility characteristics allow for easy incorporation into formulations for both in vitro and in vivo studies.

The synthesis of 3-acetamido-4,5-dimethoxybenzoic acid typically involves a series of well-established organic reactions. The introduction of the acetamide group is often achieved through amidation reactions, while the methoxy groups can be installed via methylation or nucleophilic aromatic substitution. These synthetic pathways highlight the compound's accessibility and utility in laboratory settings.

The biological activity of 3-acetamido-4,5-dimethoxybenzoic acid has been a focus of numerous studies. Researchers have investigated its interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. Preliminary findings suggest that derivatives of this compound may serve as inhibitors, potentially offering therapeutic benefits in conditions like arthritis and other inflammatory disorders.

The impact of substituents on the benzene ring cannot be overstated. The methoxy groups at positions 4 and 5 not only influence the electronic properties of the molecule but also contribute to its solubility and metabolic stability. These factors are critical considerations when designing drugs intended for clinical use.

In conclusion, 3-acetamido-4,5-dimethoxybenzoic acid (CAS No. 871892-91-0) is a compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications in drug development and synthetic chemistry. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of this compound is likely to grow further.